Cas no 96996-90-6 (1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose)

1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose structure

96996-90-6 structure

Product Name:1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose

CAS No:96996-90-6

MF:C₄₁H₃₂O₁₁

MW:700.686192512512

MDL:MFCD02683389

CID:827267

PubChem ID:11600102

Update Time:2024-10-25

1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose Chemical and Physical Properties

Names and Identifiers

- 1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose
- 1,2,3,4,6-Penta-O-be
- 1,2,3,4,6-penta-O-benzoyl-β-D-glucopyranose
- 1,2,3,4,6-Penta-O-benzoyl-Alpha-D-Mannopyranose
- D-Mannopyranose, pentabenzoate (9CI)
- D
- Mannopyranose, pentabenzoate, D- (7CI)
- D-Mannose pentabenzoate
- (3S,4S,5R,6R)-6-((benzoyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrabenzoate
- [(2R,3R,4S,5S)-3,4,5,6-tetrabenzoyloxyoxan-2-yl]methyl benzoate
- DTXSID60469210
- CS-0046838
- (2R,3R,4S,5S)-4,5,6-tris(benzoyloxy)-2-[(benzoyloxy)methyl]oxan-3-yl benzoate
- AS-60311
- AKOS037645349
- (3S,4S,5R,6R)-6-((benzoyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayltetrabenzoate
- W-204146
- MFCD02683389
- 96996-90-6
- DB-250003
- D-Mannopyranose, pentabenzoate
- 1,2,3,4,6-Penta-o-benzoyl-alpha,beta-D-mannopyranoside
- MDL： MFCD02683389
- Inchi： 1S/C41H32O11/c42-36(27-16-6-1-7-17-27)47-26-32-33(49-37(43)28-18-8-2-9-19-28)34(50-38(44)29-20-10-3-11-21-29)35(51-39(45)30-22-12-4-13-23-30)41(48-32)52-40(46)31-24-14-5-15-25-31/h1-25,32-35,41H,26H2/t32-,33-,34+,35+,41?/m1/s1
- InChI Key： JJNMLNFZFGSWQR-HKNOGKPYSA-N
- SMILES： O([C@H]1[C@H](OC(C2C=CC=CC=2)=O)[C@@H](COC(C2C=CC=CC=2)=O)OC(OC(C2C=CC=CC=2)=O)[C@H]1OC(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 700.19400
Monoisotopic Mass: 700.19446183g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 52
Rotatable Bond Count: 16
Complexity: 1190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.9
Topological Polar Surface Area: 141Å²

Experimental Properties

Melting Point: 152-153°C
PSA: 140.73000
LogP: 6.10210

1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ530-5g	1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose	96996-90-6	97%	5g	550.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ530-200mg	1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose	96996-90-6	97%	200mg	58.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ530-20g	1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose	96996-90-6	97%	20g	1819.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ530-1g	1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose	96996-90-6	97%	1g	168.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ530-50mg	1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose	96996-90-6	97%	50mg	45.0CNY	2021-07-10
TRC	P237750-5g	1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose	96996-90-6		5g	$ 161.00	2023-09-06
TRC	P237750-10g	1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose	96996-90-6		10g	$ 276.00	2023-09-06
TRC	P237750-25g	1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose	96996-90-6		25g	$ 552.00	2023-09-06
TRC	P237750-50g	1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose	96996-90-6		50g	$988.00	2023-05-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD583803-250mg	(3S,4S,5R,6R)-6-((Benzoyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrabenzoate	96996-90-6	97%	250mg	￥77.0	2022-02-28

1,2,3,4,6-Penta-O-benzoyl-D-mannopyranose Production Method

Production Method 1

3458-28-4

98-88-4

96996-90-6

Reaction Conditions

1.1 Reagents: Pyridine

Reference

: 2-Methyl-5-tert-butylthiophenol

Picard, Sebastien, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2011, , 1-2

Production Method 2

3458-28-4

98-88-4

96996-90-6

Reaction Conditions

1.1 Reagents: Pyridine ; rt → 0 °C; 30 min, 0 °C; 0 °C → rt; 12 h, rt

Reference

: Automated synthesis of lipo-mannan backbone α(1-6) oligomannoside via glycosyl phosphates: glycosyl tricyclic orthoesters revisited

Liu, Xinyu; Wada, Reiko; Boonyarattanakalin, Siwarutt; Castagner, Bastien; Seeberger, Peter H., Chemical Communications (Cambridge, 2008, (2008), 3510-3512

Production Method 3

96996-90-6

Reaction Conditions

Reference

: Synthesis of a Glycosylphosphatidylinositol (GPI) Fragment as a Potential Substrate for Mannoprotein Transglycosidases

Belz, Tyson F., Synlett, 2021, 32(20), 2053-2058

Production Method 4

96996-90-6

Reaction Conditions

Reference

: Fragments of biopolymers containing glycosyl phosphate residues. 5. Synthesis of benzyl 2-O- and methyl 4-O-α-D-mannosylphospho-β-D-galactosides and methyl 4-O-α-D-mannosylphospho-α-D-glucoside by hydrogen phosphonate method

Nikolaev, A. V.; Ivanova, I. A.; Shibaev, V. N.; Kochetkov, N. K., Bioorganicheskaya Khimiya, 1990, 16(8), 1105-17

Production Method 5

3458-28-4

98-88-4

96996-90-6

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Pyridine ; 6 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Etiocholanolone and dehydroepiandrosterone glycosylated derivatives useful in treatment of cancer and their preparation

, China, , ,

Production Method 6

3458-28-4

98-88-4

96996-90-6

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 0 °C; 24 h, rt
1.2 Reagents: Methanol ; cooled

Reference

: Glycoprotein Mimics with Tunable Functionalization through Global Amino Acid Substitution and Copper Click Chemistry

Seifried, Brian M.; Qi, Wenjing; Yang, Yun Jung; Mai, Danielle J. ; Puryear, Wendy B.; et al, Bioconjugate Chemistry, 2020, 31(3), 554-566

Production Method 7

3458-28-4

98-88-4

96996-90-6

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine

Reference

: Synthesis of four 11-deoxoglycyrrhetinic acid 3,30-bisdesmosides

Wang, Jun; Wen, Weihe; Hu, Xiaoli; Zhu, Yuliang, Nanjing Gongye Daxue Xuebao, 2012, 34(1), 130-134

Production Method 8

3458-28-4

98-88-4

96996-90-6

Reaction Conditions

1.1 Solvents: Pyridine ; overnight, 0 °C → rt

Reference

: Sugar/Steroid/Sugar Conjugates: Sensitivity of Lipid Binding to Sugar Structure

Mbadugha, Bessie N. A.; Menger, Fredric M., Organic Letters, 2003, 5(22), 4041-4044

Production Method 9

50-99-7

98-88-4

96996-90-6

Reaction Conditions

1.1 Solvents: Pyridine ; 0 °C; overnight, rt
1.2 Reagents: Water ; cooled

Reference

: Synthesis of 12-O-Mono- and Diglycosyl-oxystearates, a New Class of Agonists for the C-type Lectin Receptor Mincle

Van Huy, Le; Tanaka, Chiaki; Imai, Takashi; Yamasaki, Sho; Miyamoto, Tomofumi, ACS Medicinal Chemistry Letters, 2019, 10(1), 44-49

Production Method 10

3458-28-4

98-88-4

96996-90-6

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Dimethylformamide , Dichloromethane

Reference

: Cross Metathesis Assisted Solid-Phase Synthesis of Glycopeptoids

Khan, Sharaf Nawaz; Kim, Arim; Grubbs, Robert H.; Kwon, Yong-Uk, Organic Letters, 2012, 14(12), 2952-2955

Production Method 11

96996-90-6

Reaction Conditions

Reference

: Sugar derivative and sugar-nucleic acid conjugate

, World Intellectual Property Organization, , ,

Production Method 12

96996-90-6

Reaction Conditions

Reference

: Stereospecific mannosylations of myo-inositol: synthesis of manno-myo-inositol fragment of Mycobacterium tuberculosis

Mereyala, Hari Babu; Gaddam, Bapu Reddy, Proceedings - Indian Academy of Sciences, 1994, 106(5), 1225-30

Production Method 13

96996-90-6

Reaction Conditions

Reference

: Studies Related to Synthesis of Glycophosphatidylinositol Membrane-Bound Protein Anchors. 5. n-Pentenyl Ortho Esters for Mannan Components

Roberts, Carmichael; Madsen, Robert; Fraser-Reid, Bert, Journal of the American Chemical Society, 1995, 117(5), 1546-53

Production Method 14

96996-90-6

Reaction Conditions

Reference

: Blood-brain penetration of 5-hydroxytryptamine derivatives

Fillion, G.; Dupraz, B.; Prudhomme, N.; Huynh-Dinh, T., Bioorganic & Medicinal Chemistry Letters, 1994, 4(12), 1485-90